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Compound of Interest

Compound Name: N-(1-Oxotridecyl)glycine-d2

Cat. No.: B15138085

Technical Guide: N-(1-Oxotridecyl)glycine-d2

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known chemical properties of
N-(1-Oxotridecyl)glycine-d2. Due to the limited availability of experimental data for this
specific deuterated compound, this guide also includes generalized experimental protocols and
metabolic pathway information relevant to the broader class of N-acylglycines.

Core Chemical Properties

Quantitative data for N-(1-Oxotridecyl)glycine-d2 is limited. The following table summarizes
the available information. It is important to note that some of these values are predicted and
have not been experimentally verified.

Property Value Source

Molecular Formula C15H27D2NOs ChemicalBook[1]
Molecular Weight 273.41 g/mol ChemicalBook[1]
Boiling Point (Predicted) 457.65 £ 28.00 °C (at 760 Torr) ChemicalBook[1]
Density (Predicted) 0.98 + 0.06 g/cm?3 ChemicalBook[1]
CAS Number 3008541-80-5 ChemicalBook][1]
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Note: Experimental data such as melting point, solubility, and detailed analytical spectra (NMR,
Mass Spectrometry) for N-(1-Oxotridecyl)glycine-d2 are not readily available in the public
domain. Researchers should consider empirical determination of these properties for their
specific applications. The non-deuterated analog, N-(1-Oxotridecyl)glycine, has a molecular
weight of 271.40 g/mol .[2]

Experimental Protocols

While a specific protocol for the synthesis of N-(1-Oxotridecyl)glycine-d2 is not available, a
general method for the synthesis of N-acyl glycines can be adapted. This typically involves the
acylation of glycine.

Generalized Synthesis of N-Acyl Glycines

This protocol describes a general procedure for the synthesis of N-acyl glycines by reacting an
acyl chloride with glycine. This method can be adapted for the synthesis of N-(1-
Oxotridecyl)glycine-d2 by using tridecanoyl chloride and glycine-d2.

Materials:

Glycine-d2

o Tridecanoyl chloride

» Anhydrous solvent (e.g., Dichloromethane, Tetrahydrofuran)

e Base (e.g., Triethylamine, Pyridine)

e Hydrochloric acid (HCI) solution (for acidification)

e Sodium sulfate (Na2S0Oa4) or Magnesium sulfate (MgSOa) (for drying)
e Solvents for purification (e.g., Ethyl acetate, Hexane)

Procedure:

o Dissolution: Dissolve glycine-d2 in the chosen anhydrous solvent in a reaction flask. The
flask should be equipped with a magnetic stirrer and maintained under an inert atmosphere
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(e.g., nitrogen or argon).

o Addition of Base: Add the base to the glycine-d2 solution. The base acts as a scavenger for
the HCI that will be generated during the reaction.

o Acylation: Slowly add tridecanoyl chloride to the reaction mixture. The reaction is typically
exothermic, so the addition should be controlled to maintain a suitable temperature (e.g.,
using an ice bath).

» Reaction Monitoring: Allow the reaction to stir at room temperature. The progress of the
reaction can be monitored by thin-layer chromatography (TLC).

o Work-up:

o Once the reaction is complete, the mixture is typically washed with a dilute HCI solution to
remove excess base.

o The organic layer is then washed with brine (saturated NaCl solution).

o The organic layer is dried over anhydrous sodium sulfate or magnesium sulfate, filtered,
and the solvent is removed under reduced pressure using a rotary evaporator.

 Purification: The crude product can be purified by recrystallization or column chromatography
to yield the pure N-(1-Oxotridecyl)glycine-d2.

Characterization:

The final product should be characterized to confirm its identity and purity using techniques
such as:

e Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and *3C): To confirm the structure of
the molecule.

e Mass Spectrometry (MS): To confirm the molecular weight and isotopic labeling.

e Infrared (IR) Spectroscopy: To identify the functional groups present.

Signaling and Metabolic Pathways
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N-acylglycines are involved in various metabolic pathways, primarily related to fatty acid
metabolism and detoxification.

Biosynthesis of N-Acylglycines

The biosynthesis of N-acylglycines can occur through several pathways. One major pathway
involves the direct conjugation of a fatty acid with glycine, catalyzed by glycine N-
acyltransferase (GLYAT).[3] The fatty acid is first activated to its acyl-CoA derivative.
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Caption: Biosynthesis pathway of N-acylglycines.

Glycine Conjugation Pathway

Glycine conjugation is a crucial detoxification pathway in the liver and kidneys for a variety of
endogenous and exogenous acidic compounds, including fatty acids.[4][5] This two-step
process enhances the water solubility of the compounds, facilitating their excretion.
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Caption: The two-step glycine conjugation pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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